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Compound of Interest

Compound Name: M-Tolyl acetate

Cat. No.: B1675977

This guide provides essential safety and logistical information for the proper disposal of M-Tolyl
acetate, tailored for researchers, scientists, and drug development professionals. Adherence to
these procedures is critical for ensuring laboratory safety and environmental compliance.

Essential Safety and Handling Information

M-Tolyl acetate is a combustible liquid that may cause irritation to the eyes, skin, and
respiratory tract.[1] Its toxicological properties have not been fully investigated.[1] Always
handle this chemical in a well-ventilated area using appropriate Personal Protective Equipment
(PPE), including chemical safety goggles, gloves, and protective clothing.[1][2] Store M-Tolyl
acetate in a cool, dry, well-ventilated area away from sources of heat, sparks, and open
flames.[1][3] Keep containers tightly closed.[1]

Quantitative Data Summary

For quick reference, the key physical and safety properties of M-Tolyl acetate are summarized
in the table below.
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Property Value Source(s)
Flash Point 92 -95°C (197.6 - 203 °F) [1]14]
Boiling Point 210-213°C [4]
Density ~1.04 g/mL at 25 °C [4]
) ] Health: 1, Flammability: 2,
NFPA Rating (Estimated) - [1]
Instability: O
Water Hazard Class WGK 3 (severely hazardous
(Germany) for water)

Experimental Protocols: Spill and Disposal
Procedures

Follow these detailed methodologies for handling spills and disposing of M-Tolyl acetate.

Accidental Release or Spill Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and
environmental contamination.

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated to disperse vapors.[1]

e Remove Ignition Sources: Extinguish all nearby flames and turn off any equipment that could
create sparks.[1] M-Tolyl acetate is a combustible liquid.

e Don Personal Protective Equipment (PPE): Before approaching the spill, wear appropriate
PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1] For larger spills,
respiratory protection may be necessary.[1][4]

o Contain the Spill: Prevent the spill from spreading and entering drains or waterways.[1] Use
an inert absorbent material such as vermiculite, dry sand, or earth to contain the liquid.[1]

o Absorb and Collect: Carefully absorb the spilled material with the inert absorbent. Use non-
sparking tools to collect the absorbed material.[1]
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o Package for Disposal: Place the collected material into a suitable, labeled container for
hazardous waste disposal.[1]

o Decontaminate: Clean the spill area thoroughly with soap and water.

e Wash Hands: Wash hands thoroughly after handling the cleanup materials.[1]

Step-by-Step Disposal Procedure

The disposal of M-Tolyl acetate must comply with all federal, state, and local hazardous waste
regulations.[1]

» Waste Classification: As a chemical waste generator, you must first determine if the
discarded M-Tolyl acetate is classified as a hazardous waste.[1] Consult the US EPA
guidelines in 40 CFR Parts 261.3 and your local and state regulations to make this
determination.[1]

e Segregation and Storage:

o Store waste M-Tolyl acetate in a designated, properly sealed, and clearly labeled
container.

o Do not mix with other waste streams unless instructed to do so by your institution's
environmental health and safety (EHS) office.

o Select a Disposal Method:

o Licensed Disposal Company: The primary recommended method is to offer surplus and
non-recyclable solutions to a licensed professional waste disposal company.[4] This
ensures the material is handled and processed in accordance with all regulations.

o Chemical Incineration: Where permissible, M-Tolyl acetate may be burned in a chemical
incinerator equipped with an afterburner and a scrubber system. This should only be
performed by a licensed facility.

o Contaminated Materials: Dispose of any contaminated packaging, absorbents, or PPE as
unused product.[4] These items should be collected in a sealed container and disposed of as
hazardous waste.
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o Documentation: Maintain accurate records of the amount of waste generated and its
disposal date and method, as required by your institution and regulatory agencies.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of M-

Tolyl acetate.
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Preparation & Assessment

M-Tolyl Acetate Waste Generated

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat

Assess Waste:
- Quantity
- Contamination Level

RegulatoryvCompIiance

Consult Regulations:
- Federal (EPA)
- State
- Local / Institutional (EHS)

Is it Hazardous Waste?

lYes

Disposal Pathway

Package in a Labeled,
Sealed Container

If pérmissible

Transfer to a Licensed Chemical Incineration
Waste Disposal Company (with afterburner and scrubber)

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for M-Tolyl acetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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